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Compound of Interest

Compound Name: Alanyl-tyrosine

Cat. No.: B12508813 Get Quote

An In-depth Examination of the Physicochemical Properties, Synthesis, and Biological

Applications of a Key Dipeptide

Abstract
Alanyl-tyrosine is a dipeptide composed of the amino acids alanine and tyrosine. It has

garnered significant attention in various scientific and biomedical fields, primarily due to its

enhanced solubility and stability compared to free tyrosine. This technical guide provides a

comprehensive overview of Alanyl-tyrosine, including its chemical and physical properties,

detailed synthesis protocols, and its primary applications in cell culture, parenteral nutrition,

and research. Particular focus is given to its role in biopharmaceutical drug development as a

critical component of cell culture media.

Core Properties of Alanyl-tyrosine
Alanyl-tyrosine exists in different isomeric forms, with L-Alanyl-L-tyrosine being the most

common and extensively studied. The physicochemical properties of this dipeptide are crucial

for its applications, particularly its improved solubility in aqueous solutions at physiological pH,

which addresses a key limitation of free L-tyrosine.
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The quantitative data for L-Alanyl-L-tyrosine are summarized in the table below, providing a

clear reference for its physical and chemical characteristics.

Property Value Reference

CAS Number 3061-88-9 [1]

Molecular Formula C₁₂H₁₆N₂O₄ [1]

Molecular Weight 252.27 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 238-240 °C (decomposition) [2]

Boiling Point 558.0 ± 50.0 °C at 760 mmHg [2]

Density 1.3 ± 0.1 g/cm³ [2]

Water Solubility More soluble than free tyrosine [3][4]

Storage Conditions -20°C, sealed containers [1]

Note: A different isomer, β-Alanyl-L-tyrosine, has a distinct CAS number (21612-26-0) but the

same molecular weight.

Synthesis of L-Alanyl-L-tyrosine
The synthesis of L-Alanyl-L-tyrosine can be achieved through both enzymatic and chemical

methods. The choice of method depends on factors such as desired purity, yield, and

scalability.

Enzymatic Synthesis Protocol
An environmentally friendly method for synthesizing L-Alanyl-L-tyrosine utilizes the enzyme α-

ester acyltransferase. This biocatalytic approach offers high specificity and mild reaction

conditions.

Experimental Protocol: Enzymatic Synthesis of L-Alanyl-L-tyrosine[2]
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Reactants: L-alanine methyl ester (acyl donor) and L-tyrosine (nucleophile).

Enzyme: α-ester acyltransferase.

Reaction Buffer: Boric acid-borax (0.2 mol/L), pH 9.5.

Acyl Donor to Nucleophile Ratio: 2:1.

Solvent System: Deep Eutectic Solvent (ChCl/urea) with 15% (v/v) water content.

Temperature: 30°C.

Purification: The product is isolated and purified from the reaction mixture.

Characterization: The structure and purity of the synthesized L-Alanyl-L-tyrosine are

confirmed using High-Performance Liquid Chromatography (HPLC), mass spectrometry, and

Nuclear Magnetic Resonance (NMR) spectroscopy. A purity of 96.8% has been reported

using this method.[2]

Chemical Synthesis Method
A chemical synthesis route for L-Alanyl-L-tyrosine has also been developed, as outlined in a

patent. This method involves a multi-step process.

Experimental Protocol: Chemical Synthesis of L-Alanyl-L-tyrosine[5]

Condensation: A condensation reaction is performed with L-tyrosine and D-2-

chloropropionylchloride in the presence of an acid-binding agent to maintain a pH of 8-12.

The reaction is carried out at a temperature below 30°C.

Intermediate Formation: Following the reaction, acidification and crystallization are

performed to obtain the intermediate, propanoyl-L-tyrosine.

Ammoniation: The intermediate undergoes an ammoniation reaction with an ammoniation

reagent at a temperature of 40°C to 70°C and a pressure of 0.05 MPa to 0.50 MPa.

Purification: After the reaction, ammonia is removed by concentration, and the crude product

is obtained through crystallization. The final L-Alanyl-L-tyrosine product is obtained after
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purification of the crude product.
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Chemical Synthesis Workflow of L-Alanyl-L-tyrosine

Step 1: Condensation

Step 2: Ammoniation

Step 3: Purification

L-tyrosine + D-2-chloropropionylchloride

Condensation Reaction
(pH 8-12, < 30°C)

Acidification & Crystallization

Propanoyl-L-tyrosine (Intermediate)

Intermediate Product

Ammoniation Reaction
(40-70°C, 0.05-0.50 MPa)

Concentration & Crystallization

Crude L-Alanyl-L-tyrosine

Crude Product

Purification

Final L-Alanyl-L-tyrosine Product

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12508813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Uptake and Utilization of Alanyl-tyrosine in Cell Culture
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Downstream Signaling Roles of Tyrosine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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